Cas no 2411310-19-3 (2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide)

• Product Name: 2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide
• CAS No: 2411310-19-3
• MF: C₁₄H₁₅ClF₃NO
• MW: 305.723213434219
• CID: 6031350
• PubChem ID: 146094515
• Update Time: 2025-06-11

2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide
• Z3766264465
• 2-Chloro-N-[2-[4-(trifluoromethyl)phenyl]cyclopentyl]acetamide
• EN300-26581232
• 2-chloro-N-{2-[4-(trifluoromethyl)phenyl]cyclopentyl}acetamide
• 2411310-19-3

• Inchi： 1S/C14H15ClF3NO/c15-8-13(20)19-12-3-1-2-11(12)9-4-6-10(7-5-9)14(16,17)18/h4-7,11-12H,1-3,8H2,(H,19,20)
• InChI Key： OVUJCZIGNGPVGI-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCCC1C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 305.0794263g/mol
• Monoisotopic Mass: 305.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide

Professional Introduction to 2-Chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide (CAS No. 2411310-19-3)

2-Chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide (CAS No. 2411310-19-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, represents a promising candidate for further exploration in drug development, particularly in the realm of targeted therapies and innovative molecular interactions.

The molecular structure of 2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a trifluoromethyl group on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the cyclopentyl moiety introduces rigidity to the structure, influencing both its binding affinity and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The acetamide moiety in this compound suggests potential interactions with proteases and other enzymatic systems, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have been exploring derivatives of this compound to optimize their binding profiles and therapeutic efficacy.

The synthesis of 2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

The pharmacological potential of this compound has been investigated in various preclinical studies. Initial findings suggest that it may exhibit inhibitory activity against certain kinases and other targets relevant to cancer and inflammatory diseases. The unique combination of structural elements, including the trifluoromethyl group and cyclopentyl ring, contributes to its selective binding properties. Further studies are underway to elucidate its mechanism of action and assess its potential as a lead compound for novel therapeutic agents.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide and biological targets. These computational approaches have enabled researchers to predict binding affinities, optimize molecular configurations, and identify key residues involved in drug-receptor interactions. Such insights are crucial for designing next-generation inhibitors with improved potency and selectivity.

In conclusion, 2-chloro-N-{2-4-(trifluoromethyl)phenylcyclopentyl}acetamide represents a significant advancement in pharmaceutical chemistry, offering a promising platform for developing innovative therapeutics. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play a pivotal role in shaping the future of medicine.